Methyl nitro(1,3-thiazinan-2-ylidene)acetate

• CAS RN: 60517-00-2
• Molecular Formula: C7H10N2O4S
• Molecular Weight: 218.23 g/mol
• IUPAC Name: methyl 2-nitro-2-(1,3-thiazinan-2-ylidene)acetate
• InChI: InChI=1S/C7H10N2O4S/c1-13-7(10)5(9(11)12)6-8-3-2-4-14-6/h8H,2-4H2,1H3
• InChI Key: CUJYZZFWQJCHPA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C1NCCCS1)[N+](=O)[O-]

Description

Methyl nitro(1,3-thiazinan-2-ylidene)acetate is a useful research compound. Its molecular formula is C7H10N2O4S and its molecular weight is 218.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 221 g of 5,6-dihydro-2-(methylthio)-4H-1,3-thiazine (A. F. McKay et al., J. Am. Chem. Soc., 80, 3339 (1950) and 1 g of zinc chloride at about 100°, 202 g of methyl nitroacetate (S. Zen et al., Kogyo Kagaku Zasshi, 74, 70 (1971)) was added dropwise over a 30-minute period. The resulting mixture was heated for 4 hours at 95°-105°. 200 ml of isopropyl alcohol then was added to the hot mixture, then 400 ml of ether was added. The resulting mixture was filtered to give methyl nitro(tetrahydro-2H-1,3-thiazin-2-ylidene)-acetate (1A), as a pale yellow solid, m.p.: 107°-108° C.